Cas no 66871-56-5 (Lidamidine)

• Product Name: Lidamidine
• CAS No: 66871-56-5
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 964816
• PubChem ID: 47510
• Update Time: 2025-07-17

Lidamidine Chemical and Physical Properties

Names and Identifiers

• Lidamidine
• 1-(2,6-dimethylphenyl)-3-(N'-methylcarbamimidoyl)urea
• 1-(2',6'-dimethylphenyl)-3-(N-methylamidino)urea
• 1-(2,6-dimethylphenyl)-3-methylamidinourea
• 1-(N-methylamidino)-3-(2,6-dimethylphenyl)urea
• Lidamidina [INN-Spanish]
• Lidamidine [INN]
• Lidamidinum [INN-Latin]
• N-(2,6-Dimethylphenyl)-N'-(imino(methylamino)methyl)urea
• Urea, N-(2,6-dimethylphenyl)-N'-(imino(methylamino)methyl)-
• Lidamidine (INN)
• 1-(2',6'-dimethylphenyl)-3-methylamidinourea
• CHEMBL448416
• Tox21_113641
• DTXSID4049080
• HMS1546D13
• CAS-66871-56-5
• Tox21_113641_1
• MFCD00449519
• LIDAMIDINE [MI]
• Urea,N-(2,6-dimethylphenyl)-N'-[imino(methylamino)methyl]-
• 66871-56-5
• 1-(2,6-dimethylphenyl)-3-(N-methylcarbamimidoyl)urea
• SR-01000308723
• D08126
• Q27287122
• Lidamidina
• 2-[({[imino(methylamino)methyl]amino}carbonyl)amino]-1,3-dimethylbenzene
• CHEBI:134907
• SCHEMBL122710
• NCGC00160661-01
• 1-(METHYLAMIDINO)-3-(2,6-XYLYL)UREA
• Urea, N-(2,6-dimethylphenyl)-N'-[imino(methylamino)methyl]-
• TimTec1_004303
• LIDAMIDINE [WHO-DD]
• DTXCID0029006
• AKOS001737102
• Q8X04W8418
• Lidamidinum
• Urea, 1-(2,6-dimethyl)phenyl-3-(N-methylamidino)-
• NCGC00160661-02
• MS-3109
• 1-(2', 6'-dimethylphenyl)-3-methylamidinourea
• UNII-Q8X04W8418
• SR-01000308723-1
• BRD-K68693535-001-01-8
• CS-0028207
• STK095480
• HY-107358
• BRD-K68693535-001-03-4
• Lidamidinum (INN-Latin)
• Lidamidina (INN-Spanish)

• Inchi： 1S/C11H16N4O/c1-7-5-4-6-8(2)9(7)14-11(16)15-10(12)13-3/h4-6H,1-3H3,(H4,12,13,14,15,16)
• InChI Key： RRHJHSBDJDZUGL-UHFFFAOYSA-N
• SMILES： O=C(N/C(/N)=N/C)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 220.13200
• Monoisotopic Mass: 256.109089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.6
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.17
• Refractive Index: 1.578
• PSA: 77.01000
• LogP: 2.53360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Lidamidine

Lidamidine (CAS No. 66871-56-5): A Comprehensive Overview

Lidamidine (CAS No. 66871-56-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as N-(4-chlorophenyl)-N'-[4-(dimethylamino)phenyl]urea, is a member of the urea class of compounds and has been studied for its antitumor and antiviral properties. In this comprehensive overview, we will delve into the chemical structure, pharmacological activities, and recent research advancements of Lidamidine.

The chemical structure of Lidamidine is characterized by a urea linkage between a 4-chlorophenyl group and a 4-(dimethylamino)phenyl group. This unique arrangement confers the compound with specific physicochemical properties that are crucial for its biological activities. The presence of the chloro and dimethylamino substituents on the phenyl rings enhances the compound's lipophilicity, which is essential for its ability to cross cell membranes and interact with intracellular targets.

One of the primary areas of interest in the study of Lidamidine is its antitumor activity. Research has shown that Lidamidine exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which Lidamidine exerts its antitumor effects is multifaceted. It has been reported to induce apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. Additionally, Lidamidine has been found to inhibit angiogenesis, thereby reducing the blood supply to tumors and limiting their growth.

Beyond its antitumor properties, Lidamidine has also demonstrated promising antiviral activity. Studies have shown that it can inhibit the replication of several viruses, including influenza and herpes simplex viruses. The antiviral mechanism of action involves the interference with viral protein synthesis and the modulation of host cell signaling pathways. These findings suggest that Lidamidine could be a potential candidate for the development of broad-spectrum antiviral agents.

In recent years, there have been significant advancements in understanding the molecular targets and mechanisms of action of Lidamidine. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Lidamidine binds to specific proteins involved in cell cycle regulation and DNA repair pathways. This binding leads to the inhibition of key enzymes such as DNA polymerase and topoisomerase, which are essential for DNA replication and repair processes. By targeting these enzymes, Lidamidine effectively disrupts cellular functions critical for cancer cell survival.

The pharmacokinetic properties of Lidamidine have also been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and intravenous administration. The compound has a moderate half-life, allowing for sustained therapeutic effects with minimal dosing frequency. However, further studies are needed to fully elucidate its metabolism and excretion pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of Lidamidine in various disease settings. Preliminary results from phase I clinical trials have shown that Lidamidine is well-tolerated by patients with minimal side effects. These trials have provided valuable insights into the dosing regimens and potential therapeutic windows for different indications. Ongoing phase II trials are focusing on specific cancer types and viral infections to determine the optimal treatment protocols.

In conclusion, Lidamidine (CAS No. 66871-56-5) is a promising compound with diverse therapeutic applications in oncology and virology. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development as a novel therapeutic agent. Continued research efforts are essential to fully harness its potential benefits for patients suffering from cancer and viral infections.